Cas no 115398-81-7 (1H-Isoindole-1,3(2H)-dione,2-[[1-[[bis(2-hydroxyethyl)amino]methyl]-1H-benzimidazol-2-yl]methyl]-)

1H-Isoindole-1,3(2H)-dione,2-[[1-[[bis(2-hydroxyethyl)amino]methyl]-1H-benzimidazol-2-yl]methyl]- Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-[[1-[[bis(2-hydroxyethyl)amino]methyl]-1H-benzimidazol-2-yl]methyl]-
• 1H-Isoindole-1,3(2H)-dione, 2-((1-((bis(2-hydroxyethyl)amino)methyl)-1H-benzimidazol-2-yl)methyl)-
• 2-[[1-[[bis(2-hydroxyethyl)amino]methyl]benzimidazol-2-yl]methyl]isoindole-1,3-dione
• 115398-81-7
• DTXSID30151074

• InChIKey： ZONYFZLTWGHOLT-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H22N4O4/c26-11-9-23(10-12-27)14-25-18-8-4-3-7-17(18)22-19(25)13-24-20(28)15-5-1-2-6-16(15)21(24)29/h1-8,26-27H,9-14H2
• SMILES： OCCN(CN1C2=CC=CC=C2N=C1CN1C(=O)C2=CC=CC=C2C1=O)CCO

Computed Properties

• Exact Mass: 394.16426
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 394.164
• Heavy Atom Count: 29
• Complexity: 573
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 98.9Ų

Experimental Properties

• PSA: 98.9
• Refractive Index: 1.685
• Boiling Point: 657.9°Cat760mmHg
• Flash Point: 351.7°C
• Density: 1.39